Conformational Rigidity: Rotatable Bond Count vs. Jasmin Cyclopentanol
The compound exhibits significantly lower conformational flexibility than the isomeric fragrance compound jasmin cyclopentanol. The target compound has only 2 rotatable bonds compared to 4 for jasmin cyclopentanol, indicating a more restrained molecular geometry that can lead to a more specific and intense odor character or different receptor binding modes [1].
| Evidence Dimension | Number of Rotatable Bonds (Conformational Flexibility) |
|---|---|
| Target Compound Data | 2 |
| Comparator Or Baseline | Jasmin cyclopentanol (2-(2-hexenyl)cyclopentanol): 4 |
| Quantified Difference | 2 fewer rotatable bonds (50% reduction) |
| Conditions | Computed by Cactvs 3.4.8.18 (PubChem release). |
Why This Matters
For procurement targeting fragrance or chemical probe development, lower conformational flexibility translates to a higher probability of achieving specific, intended molecular interactions, distinguishing it from more flexible, isomeric alternatives.
- [1] PubChem Compound Summaries. (2024). Computed Properties for CID 131145316 and CID 6438069. National Center for Biotechnology Information. View Source
